Cas no 1031954-55-8 (2-({3-[4-(2,3-dimethylphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)-N-(4-ethoxyphenyl)acetamide)
2-({3-[4-(2,3-dimethylphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)-N-(4-ethoxyphenyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- 1031954-55-8
- AKOS005048382
- 2-({3-[4-(2,3-dimethylphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)-N-(4-ethoxyphenyl)acetamide
- 2-((3-(4-(2,3-dimethylphenyl)piperazin-1-yl)pyrazin-2-yl)thio)-N-(4-ethoxyphenyl)acetamide
- 2-[3-[4-(2,3-dimethylphenyl)piperazin-1-yl]pyrazin-2-yl]sulfanyl-N-(4-ethoxyphenyl)acetamide
- 5-bromo-N-[3-(methylthio)phenyl]-1-propionylindoline-6-sulfonamide
- F3222-5302
- 2-[[3-[4-(2,3-Dimethylphenyl)-1-piperazinyl]-2-pyrazinyl]thio]-N-(4-ethoxyphenyl)acetamide
-
- Inchi: 1S/C26H31N5O2S/c1-4-33-22-10-8-21(9-11-22)29-24(32)18-34-26-25(27-12-13-28-26)31-16-14-30(15-17-31)23-7-5-6-19(2)20(23)3/h5-13H,4,14-18H2,1-3H3,(H,29,32)
- InChI Key: XMHGULIWTLOVIJ-UHFFFAOYSA-N
- SMILES: C(NC1=CC=C(OCC)C=C1)(=O)CSC1=NC=CN=C1N1CCN(C2=CC=CC(C)=C2C)CC1
Computed Properties
- Exact Mass: 477.21984642g/mol
- Monoisotopic Mass: 477.21984642g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 34
- Rotatable Bond Count: 8
- Complexity: 624
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 95.9Ų
Experimental Properties
- Density: 1.27±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 710.3±60.0 °C(Predicted)
- pka: 12.31±0.70(Predicted)
2-({3-[4-(2,3-dimethylphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)-N-(4-ethoxyphenyl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3222-5302-2μmol |
2-({3-[4-(2,3-dimethylphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)-N-(4-ethoxyphenyl)acetamide |
1031954-55-8 | 90%+ | 2μl |
$57.0 | 2023-04-27 | |
| Life Chemicals | F3222-5302-5μmol |
2-({3-[4-(2,3-dimethylphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)-N-(4-ethoxyphenyl)acetamide |
1031954-55-8 | 90%+ | 5μl |
$63.0 | 2023-04-27 | |
| Life Chemicals | F3222-5302-10μmol |
2-({3-[4-(2,3-dimethylphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)-N-(4-ethoxyphenyl)acetamide |
1031954-55-8 | 90%+ | 10μl |
$69.0 | 2023-04-27 | |
| Life Chemicals | F3222-5302-20μmol |
2-({3-[4-(2,3-dimethylphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)-N-(4-ethoxyphenyl)acetamide |
1031954-55-8 | 90%+ | 20μl |
$79.0 | 2023-04-27 | |
| Life Chemicals | F3222-5302-1mg |
2-({3-[4-(2,3-dimethylphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)-N-(4-ethoxyphenyl)acetamide |
1031954-55-8 | 90%+ | 1mg |
$54.0 | 2023-04-27 | |
| Life Chemicals | F3222-5302-2mg |
2-({3-[4-(2,3-dimethylphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)-N-(4-ethoxyphenyl)acetamide |
1031954-55-8 | 90%+ | 2mg |
$59.0 | 2023-04-27 | |
| Life Chemicals | F3222-5302-3mg |
2-({3-[4-(2,3-dimethylphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)-N-(4-ethoxyphenyl)acetamide |
1031954-55-8 | 90%+ | 3mg |
$63.0 | 2023-04-27 | |
| Life Chemicals | F3222-5302-4mg |
2-({3-[4-(2,3-dimethylphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)-N-(4-ethoxyphenyl)acetamide |
1031954-55-8 | 90%+ | 4mg |
$66.0 | 2023-04-27 | |
| Life Chemicals | F3222-5302-5mg |
2-({3-[4-(2,3-dimethylphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)-N-(4-ethoxyphenyl)acetamide |
1031954-55-8 | 90%+ | 5mg |
$69.0 | 2023-04-27 | |
| Life Chemicals | F3222-5302-10mg |
2-({3-[4-(2,3-dimethylphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)-N-(4-ethoxyphenyl)acetamide |
1031954-55-8 | 90%+ | 10mg |
$79.0 | 2023-04-27 |
2-({3-[4-(2,3-dimethylphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)-N-(4-ethoxyphenyl)acetamide Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
Additional information on 2-({3-[4-(2,3-dimethylphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)-N-(4-ethoxyphenyl)acetamide
Comprehensive Analysis of 2-({3-[4-(2,3-dimethylphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)-N-(4-ethoxyphenyl)acetamide (CAS No. 1031954-55-8)
The compound 2-({3-[4-(2,3-dimethylphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)-N-(4-ethoxyphenyl)acetamide, with the CAS number 1031954-55-8, is a sophisticated chemical entity that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework, combining a piperazine core with a pyrazine ring and an acetamide moiety, making it a subject of interest for its potential therapeutic applications. Researchers are particularly intrigued by its structure-activity relationship (SAR), which could unlock novel pathways for drug development.
In recent years, the demand for small-molecule inhibitors and receptor modulators has surged, driven by advancements in precision medicine and targeted therapy. The 2-({3-[4-(2,3-dimethylphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)-N-(4-ethoxyphenyl)acetamide aligns with these trends, as its molecular design suggests potential interactions with G-protein-coupled receptors (GPCRs) and kinase enzymes. These targets are critical in treating conditions such as neurological disorders, inflammatory diseases, and metabolic syndromes, which are among the most searched health topics globally.
The synthesis of CAS 1031954-55-8 involves multi-step organic reactions, including sulfanyl linkage formation and amide coupling, which are widely discussed in medicinal chemistry forums. Its physicochemical properties, such as solubility, stability, and bioavailability, are key factors under investigation, as they directly impact its drug-likeness and pharmacokinetic profile. These aspects are frequently queried in AI-driven drug discovery platforms, reflecting the growing intersection of computational chemistry and experimental validation.
From a commercial perspective, 2-({3-[4-(2,3-dimethylphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)-N-(4-ethoxyphenyl)acetamide is cataloged by suppliers specializing in high-purity research chemicals. Its applications span in vitro assays, lead optimization, and mechanistic studies, addressing the needs of academic and industrial laboratories. The compound's patent landscape and regulatory status are also hot topics, as stakeholders seek to navigate intellectual property and compliance requirements in drug development.
In conclusion, CAS 1031954-55-8 represents a promising candidate for further exploration in drug discovery pipelines. Its intricate architecture and functional versatility make it a valuable tool for scientists tackling unmet medical needs. As the scientific community continues to prioritize molecular innovation, compounds like this will remain at the forefront of biomedical research and therapeutic breakthroughs.
1031954-55-8 (2-({3-[4-(2,3-dimethylphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)-N-(4-ethoxyphenyl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)